Cas no 2228356-95-2 (3-hydroxy-3-(2,4,6-trifluorophenyl)propanenitrile)

• Product Name: 3-hydroxy-3-(2,4,6-trifluorophenyl)propanenitrile
• CAS No: 2228356-95-2
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• CID: 5997735
• PubChem ID: 165657236
• Update Time: 2025-11-02

3-hydroxy-3-(2,4,6-trifluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trifluoro-β-hydroxybenzenepropanenitrile
• 3-hydroxy-3-(2,4,6-trifluorophenyl)propanenitrile
• 2228356-95-2
• EN300-1802620

• Inchi： 1S/C9H6F3NO/c10-5-3-6(11)9(7(12)4-5)8(14)1-2-13/h3-4,8,14H,1H2
• InChI Key： JTTMQWABLJUFML-UHFFFAOYSA-N
• SMILES： C(C1C(=CC(=CC=1F)F)F)(O)CC#N

Computed Properties

• Exact Mass: 201.04014830g/mol
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44Ų

Additional information on 3-hydroxy-3-(2,4,6-trifluorophenyl)propanenitrile

Introduction to 3-hydroxy-3-(2,4,6-trifluorophenyl)propanenitrile (CAS No: 2228356-95-2)

3-hydroxy-3-(2,4,6-trifluorophenyl)propanenitrile (CAS No: 2228356-95-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a nitrile group and a trifluorophenyl moiety, exhibits promising properties that make it a valuable intermediate in the synthesis of biologically active molecules. The presence of the trifluorophenyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the hydroxy functional group introduces potential sites for further chemical modifications, enabling the development of diverse derivatives with tailored pharmacological activities.

The compound's significance is further underscored by its application in the synthesis of novel therapeutic agents. Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds due to their improved binding affinity and resistance to metabolic degradation. 3-hydroxy-3-(2,4,6-trifluorophenyl)propanenitrile serves as a versatile building block for constructing complex molecular architectures. Its incorporation into pharmacophores has been explored in the development of inhibitors targeting various disease pathways, including cancer and inflammatory disorders.

In the realm of academic research, this compound has been utilized in studies aimed at elucidating the structural-activity relationships (SAR) of bioactive molecules. The trifluorophenyl substituent plays a pivotal role in modulating the electronic properties of the molecule, thereby influencing its interactions with biological targets. Researchers have leveraged this compound to design small-molecule probes that facilitate high-throughput screening (HTS) campaigns. Such efforts have led to the identification of lead compounds with significant therapeutic potential.

Moreover, the pharmaceutical industry has shown interest in 3-hydroxy-3-(2,4,6-trifluorophenyl)propanenitrile as a key intermediate in the synthesis of advanced intermediates. Its structural motif is reminiscent of several FDA-approved drugs, where fluorinated aromatic rings contribute to enhanced pharmacokinetic profiles. The compound's compatibility with various synthetic methodologies makes it an attractive candidate for industrial-scale production. Collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing synthetic routes to improve yield and purity.

The chemical properties of 3-hydroxy-3-(2,4,6-trifluorophenyl)propanenitrile also make it a candidate for exploring novel synthetic strategies. Transition metal-catalyzed reactions have been particularly effective in modifying its framework, leading to innovative derivatives. For instance, palladium-catalyzed cross-coupling reactions have enabled the introduction of additional functional groups at specific positions within the molecule. These modifications have been instrumental in generating compounds with enhanced binding affinity and selectivity for biological targets.

Recent studies have also highlighted the role of this compound in developing environmentally friendly synthetic protocols. Green chemistry principles have been applied to minimize waste and reduce energy consumption during its synthesis. Solvent-free reactions and catalytic methods have been investigated as part of these efforts. Such approaches align with global initiatives aimed at promoting sustainable chemical manufacturing practices.

The biological activity of derivatives derived from 3-hydroxy-3-(2,4,6-trifluorophenyl)propanenitrile has been extensively evaluated in preclinical studies. Initial findings suggest that certain analogs exhibit potent inhibitory effects on enzymes implicated in disease progression. For example, modifications at the nitrile group have been shown to enhance binding interactions with protease targets relevant to cancer therapy. Additionally, structural variations have led to compounds with anti-inflammatory properties, making them promising candidates for treating chronic inflammatory conditions.

The future prospects of this compound are promising, with ongoing research focusing on expanding its utility across multiple therapeutic areas. Computational modeling and molecular dynamics simulations are being employed to predict how structural changes will influence biological activity. These computational tools provide valuable insights into optimizing drug-like properties such as solubility and bioavailability.

In conclusion,3-hydroxy-3-(2,4,6-trifluorophenyl)propanenitrile (CAS No: 2228356-95-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a cornerstone in the development of novel therapeutic agents. As research continues to uncover new applications for this compound,its importance is expected to grow, driving innovation across academia and industry.